(3R*,4R*)-3-methyl-4-(tetrahydro-2H-pyran-4-yl)-1-(3-thienylmethyl)-4-piperidinol

• IUPAC Name: (3R,4R)-3-methyl-4-(oxan-4-yl)-1-(thiophen-3-ylmethyl)piperidin-4-ol
• InChI: InChI=1S/C16H25NO2S/c1-13-10-17(11-14-4-9-20-12-14)6-5-16(13,18)15-2-7-19-8-3-15/h4,9,12-13,15,18H,2-3,5-8,10-11H2,1H3/t13-,16+/m1/s1
• InChI Key: GDEJMBBYTDWLMZ-CJNGLKHVSA-N
• Canonical SMILES: CC1CN(CCC1(C2CCOCC2)O)CC3=CSC=C3
• Isomeric SMILES: C[C@@H]1CN(CC[C@]1(C2CCOCC2)O)CC3=CSC=C3
• Molecular Formula: C16H25NO2S
• Molecular Weight: 295.4 g/mol

Description

• This compound belongs to a class of organic molecules characterized by complex structures involving piperidine and pyran rings.

Synthesis Analysis

• Synthesis of Related Compounds : Research has focused on synthesizing related compounds, such as 4H-pyrano[3,2-c]pyridines, using reactions involving 4-hydroxy-6-methyl-2-pyridone and various reagents (Mekheimer et al., 1997).
• One-Step Synthesis Approaches : Studies have explored one-step synthesis methods for compounds like substituted 6-amino-5-cyanospiro-4-(piperidine-4')-2H,4H-dihydropyrazolo[3,4-b]pyrans (Shestopalov et al., 2002).

Molecular Structure Analysis

• Structural Characterization : The molecular structure of similar compounds has been characterized using NMR spectroscopy and mass spectrometry. For example, studies have synthesized and characterized novel methyl 3- and 5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates (Matulevičiūtė et al., 2021).

Chemical Reactions and Properties

• Reaction Pathways : Various reaction pathways for synthesizing related compounds, such as the condensation of pyridinium ylides, β-ketonitriles, and aldehydes, have been studied (Demidov et al., 2021).
• Chemical Behavior : The chemical behavior, such as addition-rearrangement reactions of related compounds like 3,4-dihydro-2-methoxy-2H-pyrans, has been explored (Jao et al., 1996).

Physical Properties Analysis

• Characterization Techniques : The physical properties of similar compounds are often characterized using spectroscopic techniques like NMR and mass spectrometry, as seen in the study of 3,4-dihydropyridin-2(1H)-ones (Sun et al., 2011).

Chemical Properties Analysis

• Chemical Stability and Reactivity : The chemical properties, such as the reactivity and stability of related compounds, are analyzed through various chemical reactions. For instance, the synthesis of substituted 2-amino-3-cyano-7,9-dimethyl-4H-pyrano[2",3":4,5]thieno[2,3-b]pyridines has been investigated (Shestopalov & Naumov, 2003).